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Compound of Interest

Compound Name: 3,4',5-Tribromosalicylanilide

Cat. No.: B1170431

Essential Safety and Handling Guide for 3,4',5-
Tribromosalicylanilide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 3,4',5-Tribromosalicylanilide (TBS), a compound used as a bacteriostatic agent
and pesticide.[1][2] Adherence to these procedures is critical to ensure personnel safety and
environmental protection.

Hazard Identification and Classification

3,4',5-Tribromosalicylanilide is classified as harmful if swallowed and is an irritant.[3] It is also
recognized as an environmental hazard due to its toxicity to aquatic life.[3] It is a potent
photosensitizer and can cause skin disorders upon exposure.[4]

Hazard Classification GHS Code Signal Word
Acute Toxicity, Oral H302 Warning
Hazardous to the aquatic ]

) H400 Warning
environment, acute hazard
Skin Irritation - Warning
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Personal Protective Equipment (PPE)

Strict adherence to the following personal protective equipment protocols is mandatory when
handling 3,4',5-Tribromosalicylanilide to minimize exposure risk.

PPE Category Specification Rationale

Chemical-resistant gloves )
Prevents skin contact and

Hand Protection (e.g., Solvex, neoprene, viton, ]
absorption.
butyl, buna, natural latex).[5]
) Safety glasses with side Protects against splashes and
Eye Protection ) ) )
shields or a face shield.[6] dust particles.

Prevents inhalation of harmful

Respiratory Protection Dust respirator.[6] dust
ust.

Protective clothing, such as a o )
) ] ) Minimizes skin exposure to the
Skin and Body Protection lab coat and, if necessary, )
) chemical.
protective boots.[6]

Operational Plan: Handling and Storage

A systematic approach to handling and storing 3,4',5-Tribromosalicylanilide is crucial for
maintaining a safe laboratory environment.

Handling Protocol:

e Ventilation: Always handle 3,4',5-Tribromosalicylanilide in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation exposure.[6]

o Dispensing: When weighing or transferring the powder, take care to prevent the dispersion of
dust.[6]

e Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled. Wash hands
and face thoroughly after handling.[6]

« Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[6]
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Storage Protocol:

o Container: Keep the container tightly closed when not in use.[6]
e Location: Store in a cool, dark, and dry place.[6]

e Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[6]

Disposal Plan

The disposal of 3,4',5-Tribromosalicylanilide and its containers must be conducted in
accordance with all federal, state, and local regulations. As a halogenated organic compound,
specific disposal procedures are required.

o Waste Segregation: Collect waste containing 3,4',5-Tribromosalicylanilide in a dedicated,
clearly labeled "Halogenated Organic Waste" container.[3] Do not mix with non-halogenated
waste.

o Containerization: Use a designated, leak-proof, and sealable container for waste collection.

o Spill Residue: Any materials used to clean up spills of 3,4',5-Tribromosalicylanilide (e.g.,
absorbent pads) should also be placed in the designated hazardous waste container.

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
chemical waste management company.

» Alternative Disposal Method: In some cases, it may be possible to dissolve the material in a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber. This should only be performed by qualified personnel in a permitted facility.[6]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 3,4',5-Tribromosalicylanilide

Preparation

Review Safety Data Sheet (SDS)

'

Don Personal Protective Equipment (PPE)

Handling
A/

Work in a well-ventilated fume hood

'

Weigh and transfer chemical carefully

'

Perform experimental procedure

Cleanup évL Disposal

Decontaminate work surfaces

'

Segregate and label waste

'

Dispose of waste via certified channels

'

Doff and dispose of/decontaminate PPE

'

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 3,4',5-Tribromosalicylanilide.
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving 3,4',5-

Tribromosalicylanilide.

First Aid Measures:

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. If the individual feels unwell, seek medical advice.[6]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
water or shower. If skin irritation or a rash occurs, get medical attention.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[6]

Ingestion: If swallowed, call a POISON CENTER or doctor if you feel unwell. Rinse the
mouth.[6] Do not induce vomiting.[5]

Spill Response:

Evacuate: Keep unnecessary personnel away from the spill area.
Ventilate: Ensure the area is well-ventilated.
Containment: Prevent the product from entering drains.

Cleanup: Carefully sweep the spilled solid material into an airtight container, avoiding dust
dispersion.

Disposal: Dispose of the collected material and any contaminated cleaning supplies as
hazardous waste in accordance with regulations.[6]

Emergency Response Flowchart
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Emergency Procedures for 3,4',5-Tribromosalicylanilide Exposure

Skin Contact
Remove contaminated clothing Rinse cautiously with water for several minutes Move to fresh air Call POISON CENTER or doctor
Rinse skin with water/shower Remove contact lenses if present Keep at rest in a comfortable position Rinse mouth
Seek medical attention if irritation persists Seek immediate medical attention Seek medical attention if unwell Do NOT induce vomiting

Click to download full resolution via product page

Caption: A flowchart outlining the immediate actions to take in case of exposure to 3,4',5-
Tribromosalicylanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_4_5-Tetrachlorosalicylanilide
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_4_5-Tetrachlorosalicylanilide
https://www.microfab.auckland.ac.nz/protocols/cleanroom-waste-disposal-protocol/
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b1170431#personal-protective-equipment-for-handling-3-4-5-tribromosalicylanilide
https://www.benchchem.com/product/b1170431#personal-protective-equipment-for-handling-3-4-5-tribromosalicylanilide
https://www.benchchem.com/product/b1170431#personal-protective-equipment-for-handling-3-4-5-tribromosalicylanilide
https://www.benchchem.com/product/b1170431#personal-protective-equipment-for-handling-3-4-5-tribromosalicylanilide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1170431?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

